Cas no 2229491-87-4 (tert-butyl N-{4-methoxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-methoxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate
• CAS No: 2229491-87-4
• MF: C₁₈H₂₉N₃O₃
• MW: 335.441164731979
• CID: 6429953
• PubChem ID: 165830453
• Update Time: 2025-05-23

tert-butyl N-{4-methoxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-methoxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate
• tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate
• 2229491-87-4
• EN300-1892355

• Inchi： 1S/C18H29N3O3/c1-18(2,3)24-17(22)20-15-5-6-16(23-4)14(13-15)7-10-21-11-8-19-9-12-21/h5-6,13,19H,7-12H2,1-4H3,(H,20,22)
• InChI Key： ZONNHQWZCYKJMK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCN1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 335.22089180g/mol
• Monoisotopic Mass: 335.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Additional information on tert-butyl N-{4-methoxy-3-2-(piperazin-1-yl)ethylphenyl}carbamate

tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate (CAS No. 2229491-87-4) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound, characterized by its complex structure, has garnered attention in recent years due to its unique properties and versatility. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with methoxy and piperazine groups. This combination of functional groups imparts the compound with unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and anti-tumor agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the piperazine group in the molecule enhances its bioavailability and selectivity, making it a promising candidate for therapeutic interventions.

The synthesis of tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate involves a multi-step process that combines nucleophilic substitution and coupling reactions. The starting material is typically a substituted aniline derivative, which undergoes alkylation to introduce the piperazine group. Subsequent steps involve carbamate formation through reaction with tert-butyl chloroformate or similar reagents. The optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and purity.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable polymeric networks has led to its investigation as a precursor for high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for use in aerospace and automotive industries.

Environmental considerations have also come into play with the increasing interest in green chemistry. Researchers have explored eco-friendly synthesis routes for tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate, utilizing biodegradable solvents and catalysts. These advancements not only reduce the environmental footprint but also align with global sustainability goals.

The latest research on this compound has also shed light on its potential in nanotechnology. Studies have demonstrated that it can serve as a template for the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. The incorporation of this compound into MOF structures enhances their stability and surface area, opening new avenues for industrial applications.

In conclusion, tert-butyl N-{4-methoxy-3-[2-(piperazin-1-yl)ethyl]phenyl}carbamate (CAS No. 2229491-87-4) is a versatile compound with a wide range of potential applications across multiple disciplines. From drug discovery to materials science and nanotechnology, its unique properties continue to drive innovative research. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.